Cas no 146436-64-8 (2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-)

• Product Name: 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
• CAS No: 146436-64-8
• Molecular Formula: C₂₄H₂₇N₃O₂F₂
• Molecular Weight: 427.48688
• CID: 198970
• PubChem ID: 197539

2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro- Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,3-dihydro-
• 1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]benzimidazol-2-one
• 2H-Benzimidazol-2-one,1-(2-fluoroethyl)-3-[1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinyl]-1,...
• 1-(2-fluoroethyl)-3-{1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl}-1,3-dihydro-2H-benzimidazol-2-one
• 3N-(2'-Fluoroethyl)benperidol
• F-FEB
• 146436-64-8
• DTXSID70163373
• 3N-(2/'-Fluoroethyl)benperidol

• InChIKey： GPNFFAGPGDOGIZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H27F2N3O2/c25-13-17-28-21-4-1-2-5-22(21)29(24(28)31)20-11-15-27(16-12-20)14-3-6-23(30)18-7-9-19(26)10-8-18/h1-2,4-5,7-10,20H,3,6,11-17H2
• SMILES： FCCN1C2C=CC=CC=2N(C2CCN(CCCC(C3C=CC(F)=CC=3)=O)CC2)C1=O

Computed Properties

• Exact Mass: 427.20731
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 427.207
• Heavy Atom Count: 31
• Complexity: 618
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 43.86
• Refractive Index: 1.574
• Boiling Point: 566.5°Cat760mmHg
• Flash Point: 296.4°C
• Density: 1.237